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Compound of Interest

Compound Name: cis-1,2-Cyclopentanediol

Cat. No.: B1582340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-1,2-Cyclopentanediol is a valuable chiral building block in organic synthesis, particularly in

the development of novel therapeutics and asymmetric catalysts. Its rigid, C2-symmetric

scaffold makes it an ideal precursor for the synthesis of chiral ligands and auxiliaries that are

instrumental in controlling the stereochemical outcome of chemical reactions. This technical

guide provides an overview of the commercial availability of cis-1,2-Cyclopentanediol, along

with a detailed experimental protocol for its application in the synthesis of a chiral phosphine

ligand, a class of compounds widely used in asymmetric catalysis.

Commercial Suppliers of cis-1,2-Cyclopentanediol
cis-1,2-Cyclopentanediol is readily available from a variety of chemical suppliers.

Researchers can procure this reagent in various quantities and purities to suit their specific

research needs. Below is a summary of prominent commercial suppliers and their typical

product specifications.
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Supplier
Typical
Purity

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Sigma-

Aldrich
98%[1] 5057-98-7[1] C₅H₁₀O₂[2][3] 102.13[2][3]

Also available

as cis-1,2-

Dihydroxycycl

opentane.[1]

Thermo

Scientific

Chemicals

98%[3][4] 5057-98-7[3] C₅H₁₀O₂[3] 102.13

Formerly

available

under the

Acros

Organics

brand.[4]

Santa Cruz

Biotechnolog

y

≥98%[2][3]
5057-98-7[2]

[3]
C₅H₁₀O₂[2][3] 102.13[2][3]

Noted for its

use in

enzyme-

catalyzed

mono-

acylation.[2]

[3]

TCI America >98.0% (GC) 5057-98-7 C₅H₁₀O₂ 102.13 -

Alfa Aesar 98% 5057-98-7 C₅H₁₀O₂ 102.13 -

Various other

suppliers

Typically

≥97.5%
5057-98-7 C₅H₁₀O₂ 102.13

Available

through

platforms like

LookChem

and R&D

Chemicals.[5]
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A significant application of cis-1,2-Cyclopentanediol in drug development and chemical

research is its use as a precursor for the synthesis of chiral phosphine ligands. These ligands

are crucial for a variety of metal-catalyzed asymmetric reactions, enabling the synthesis of

enantiomerically pure compounds. The following protocol details a representative synthesis of

a C2-symmetric bis(phosphine) ligand starting from cis-1,2-Cyclopentanediol.

Reaction Scheme:

Mesylation: The diol is first converted to a dimesylate, which is a good leaving group for the

subsequent nucleophilic substitution.

Phosphination: The dimesylate is then reacted with a phosphide nucleophile, such as lithium

diphenylphosphide, to introduce the phosphine moieties.

Detailed Experimental Protocol:

Step 1: Synthesis of (1S,2S)-Cyclopentane-1,2-diyl dimethanesulfonate

To a stirred solution of (1S,2S)-cyclopentane-1,2-diol (1.0 g, 9.8 mmol) and triethylamine (3.4

mL, 24.5 mmol) in anhydrous dichloromethane (50 mL) at 0 °C under an argon atmosphere,

add methanesulfonyl chloride (1.9 mL, 24.5 mmol) dropwise.

Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Quench the reaction by the slow addition of water (20 mL).

Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

Combine the organic layers, wash with brine (30 mL), dry over anhydrous magnesium

sulfate, and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel (eluent: ethyl

acetate/hexanes, 1:1) to afford the dimesylate as a white solid.

Step 2: Synthesis of (1R,2R)-1,2-Bis(diphenylphosphino)cyclopentane

To a solution of diphenylphosphine (3.6 g, 19.6 mmol) in anhydrous tetrahydrofuran (THF, 40

mL) at 0 °C under an argon atmosphere, add n-butyllithium (1.6 M in hexanes, 12.25 mL,
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19.6 mmol) dropwise. The solution will turn deep red, indicating the formation of lithium

diphenylphosphide.

Stir the resulting solution at room temperature for 30 minutes.

Cool the solution to 0 °C and add a solution of (1S,2S)-cyclopentane-1,2-diyl

dimethanesulfonate (from Step 1) in anhydrous THF (20 mL) dropwise.

Allow the reaction mixture to warm to room temperature and then heat to reflux for 12 hours.

Cool the reaction to room temperature and quench by the slow addition of saturated

aqueous ammonium chloride solution (30 mL).

Extract the mixture with diethyl ether (3 x 30 mL).

Combine the organic layers, wash with brine (40 mL), dry over anhydrous sodium sulfate,

and concentrate under reduced pressure.

Purify the crude product by recrystallization from ethanol to yield the desired chiral

bis(phosphine) ligand as a white crystalline solid.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the synthesis of the chiral bis(phosphine)

ligand from cis-1,2-Cyclopentanediol.
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Synthesis of a Chiral Bis(phosphine) Ligand
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(Chiral Ligand)
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Caption: Workflow for the synthesis of a chiral bis(phosphine) ligand.

Signaling Pathways and Logical Relationships
In the context of drug development, chiral ligands derived from cis-1,2-cyclopentanediol are

often employed in the synthesis of complex molecules that may interact with specific biological

signaling pathways. For instance, a chiral catalyst bearing such a ligand could be used to

synthesize an enantiomerically pure kinase inhibitor. The logical relationship for the application

of this technology is depicted below.
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Caption: Logical flow from chiral building block to therapeutic application.
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Conclusion
cis-1,2-Cyclopentanediol is a readily accessible and versatile chiral starting material for the

synthesis of high-value compounds in the pharmaceutical and chemical industries. Its

application in the preparation of chiral ligands for asymmetric catalysis is a testament to its

importance in modern organic synthesis. The provided experimental protocol serves as a

practical guide for researchers looking to leverage this key building block in their synthetic

endeavors. The continued exploration of new applications for cis-1,2-cyclopentanediol and its

derivatives will undoubtedly contribute to the advancement of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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